Cas no 7146-87-4 (4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI))
7146-87-4 structure
Product Name:4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI)
CAS No:7146-87-4
MF:C5H7N3O3
MW:157.127380609512
CID:1021427
PubChem ID:45117793
Update Time:2025-04-20
4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI)
- 6-aminopyrimidine-4-carboxylic acid hydrate
- 7146-87-4
- 6-aminopyrimidine-4-carboxylicacidhydrate
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- Inchi: 1S/C5H5N3O2.H2O/c6-4-1-3(5(9)10)7-2-8-4;/h1-2H,(H,9,10)(H2,6,7,8);1H2
- InChI Key: WFZGHIZLCRXOQY-UHFFFAOYSA-N
- SMILES: OC(C1C=C(N)N=CN=1)=O.O
Computed Properties
- Exact Mass: 157.049
- Monoisotopic Mass: 157.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.1A^2
4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI) Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
7146-87-4 (4-Pyrimidinecarboxylic acid, 6-amino-, monohydrate (8CI)) Related Products
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